(3-Bromo-2-methoxyphenyl)methanamine hydrochloride

Specification

• CAS No.: 1375997-08-2
• Molecular Formula: C8H11BrClNO
• Molecular Weight: 252.53 g/mol
• IUPAC Name: (3-bromo-2-methoxyphenyl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C8H10BrNO.ClH/c1-11-8-6(5-10)3-2-4-7(8)9;/h2-4H,5,10H2,1H3;1H
• Standard InChI Key: SKMDIBQGWFWHGU-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC=C1Br)CN.Cl
• Canonical SMILES: COC1=C(C=CC=C1Br)CN.Cl

Introduction

(3-Bromo-2-methoxyphenyl)methanamine hydrochloride is a synthetic organic compound with the molecular formula C8H11BrClNO and a molecular weight of 252.54 g/mol. It is a hydrochloride salt of the amine (3-Bromo-2-methoxyphenyl)methanamine, which has a molecular weight of 216.07 g/mol. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.

Chemical Identifiers:

• CAS Number: 1375997-08-2

• PubChem CID: 71755622 (hydrochloride), 57813384 (free amine)

• Molecular Formula: C8H11BrClNO (hydrochloride), C8H10BrNO (free amine)

• Molecular Weight: 252.54 g/mol (hydrochloride), 216.07 g/mol (free amine)

Synthesis

The synthesis of (3-Bromo-2-methoxyphenyl)methanamine hydrochloride typically involves a multi-step process. One common method starts with the reaction of 2-{[3-bromo-2-(methyloxy)phenyl]methyl}-1H-isoindole-1,3(2H)-dione with hydrazine hydrate in ethanol, followed by treatment with hydrochloric acid to form the hydrochloride salt.

Synthesis Steps:

• Reaction with Hydrazine Hydrate:

  • Reactants: 2-{[3-bromo-2-(methyloxy)phenyl]methyl}-1H-isoindole-1,3(2H)-dione, hydrazine hydrate.

  • Conditions: Ethanol, 90°C, 4 hours.

• Formation of Hydrochloride Salt:

  • Reactants: Resulting amine, hydrochloric acid.

  • Conditions: Methanol/water mixture.

Spectroscopic Data:

• 1H NMR (400 MHz, D2O): δ 3.79 (s, 3H), 4.13 (s, 2H), 7.02 (t, J=7.6 Hz, 1 H), 7.27 (d, J=8.0 Hz, 1 H), 7.57 (d, J=8.0 Hz, 1 H).

• 13C NMR (100 MHz, D2O): δ 37.7, 60.2, 115.6, 125.3, 126.6, 128.8, 133.8, 153.7.